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Compound of Interest

Compound Name: XMD8-87

Cat. No.: B15578104 Get Quote

For researchers, scientists, and drug development professionals utilizing XMD8-87, a potent

and selective inhibitor of Activated CDC42-associated kinase 1 (Ack1/TNK2), ensuring the

stability and proper storage of the compound is critical for reproducible and reliable

experimental outcomes.[1][2] This guide provides a comprehensive overview of stability,

storage conditions, and troubleshooting for common issues encountered during its handling

and use.

Frequently Asked Questions (FAQs)
Q1: How should I store XMD8-87 upon receipt?

Upon receipt, XMD8-87 powder should be stored at -20°C for long-term stability, where it can

be viable for up to three years.[3] For shorter periods, storage at 4°C is acceptable for up to

two years.[3]

Q2: What is the recommended solvent for preparing XMD8-87 stock solutions?

Dimethyl sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock

solutions of XMD8-87.[3][4] It is also soluble in 0.1N HCl, DMF, and Ethanol.[1][5]

Q3: How should I store XMD8-87 stock solutions?

Stock solutions of XMD8-87 in solvent should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -80°C for up to two years or at -20°C for up to one year.[3]
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Q4: I observed precipitation in my XMD8-87 stock solution after thawing. What should I do?

If precipitation is observed, gently warm the solution to 37°C and vortex or sonicate until the

precipitate dissolves completely. It is crucial to use freshly opened, anhydrous DMSO for

preparing stock solutions, as DMSO is hygroscopic and absorbed moisture can reduce the

solubility of XMD8-87.[3][4]

Q5: Is XMD8-87 stable at room temperature?

XMD8-87 is shipped at room temperature and is stable for short periods without degradation.[3]

[6] However, for long-term storage, the recommended low-temperature conditions should be

followed.

Quantitative Data Summary
Parameter Condition Duration Source

Storage (Powder) -20°C 3 years [3]

4°C 2 years [3]

Room Temperature Short-term shipping [3][6]

Storage (In Solvent) -80°C 2 years [3]

-20°C 1 year [3]

Solubility DMSO
≥ 26 mg/mL (58.36

mM)
[3]

1eq. HCl up to 100 mM [2]

DMF 1 mg/ml [5]

Ethanol 1 mg/ml [5]

Experimental Protocols
Preparation of a 10 mM XMD8-87 Stock Solution in
DMSO
Materials:
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XMD8-87 powder (Molecular Weight: 445.52 g/mol )[2][3]

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes

Procedure:

Equilibrate the XMD8-87 vial to room temperature before opening to prevent condensation.

Weigh the desired amount of XMD8-87 powder in a sterile microcentrifuge tube. For 1 mg of

XMD8-87, you will need 224.4 µL of DMSO to make a 10 mM stock solution.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C can aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

Improper storage, repeated

freeze-thaw cycles, use of non-

anhydrous DMSO.

Warm the solution to 37°C and

vortex. For future preparations,

use fresh, anhydrous DMSO

and aliquot for single use.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Ensure proper storage

conditions are met. Prepare

fresh working solutions from a

new aliquot for each

experiment.

Difficulty dissolving the powder
Insufficient solvent volume or

use of a suboptimal solvent.

Confirm the correct volume of

solvent is used. If solubility

issues persist in DMSO,

consider using 0.1N HCl.

Sonication can also aid

dissolution.

Visualizing Experimental and Logical Workflows
TNK2 Signaling Pathway Inhibition by XMD8-87
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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